3H-INDOLIUM, 2-[7-(1,3-DIHYDRO-1,3,3-TRIMETHYL-5-SULFO-2H-INDOL-2-YLIDENE)-1,3,5-HEPTATRIENYL]-1,3,3
3H-INDOLIUM, 2-[7-(1,3-DIHYDRO-1,3,3-TRIMETHYL-5-SULFO-2H-INDOL-2-YLIDENE)-1,3,5-HEPTATRIENYL]-1,3,3
Brand Name:
Vulcanchem
CAS No.:
135408-43-4
VCID:
VC0153929
InChI:
InChI=1S/C29H32N2O6S2.Na.H2O/c1-28(2)22-18-20(38(32,33)34)14-16-24(22)30(5)26(28)12-10-8-7-9-11-13-27-29(3,4)23-19-21(39(35,36)37)15-17-25(23)31(27)6;;/h7-19H,1-6H3,(H-,32,33,34,35,36,37);;1H2/q;+1;/p-1
SMILES:
CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1C=CC=CC=CC=C3C(C4=C(N3C)C=CC(=C4)S(=O)(=O)[O-])(C)C)C)C.O.[Na+]
Molecular Formula:
C29H33N2NaO7S2
Molecular Weight:
608.7
3H-INDOLIUM, 2-[7-(1,3-DIHYDRO-1,3,3-TRIMETHYL-5-SULFO-2H-INDOL-2-YLIDENE)-1,3,5-HEPTATRIENYL]-1,3,3
CAS No.: 135408-43-4
Main Products
VCID: VC0153929
Molecular Formula: C29H33N2NaO7S2
Molecular Weight: 608.7
![3H-INDOLIUM, 2-[7-(1,3-DIHYDRO-1,3,3-TRIMETHYL-5-SULFO-2H-INDOL-2-YLIDENE)-1,3,5-HEPTATRIENYL]-1,3,3 - 135408-43-4](/images/no_structure.jpg)
| CAS No. | 135408-43-4 |
|---|---|
| Product Name | 3H-INDOLIUM, 2-[7-(1,3-DIHYDRO-1,3,3-TRIMETHYL-5-SULFO-2H-INDOL-2-YLIDENE)-1,3,5-HEPTATRIENYL]-1,3,3 |
| Molecular Formula | C29H33N2NaO7S2 |
| Molecular Weight | 608.7 |
| IUPAC Name | sodium;(2E)-1,3,3-trimethyl-2-[(2E,4E,6E)-7-(1,3,3-trimethyl-5-sulfonatoindol-1-ium-2-yl)hepta-2,4,6-trienylidene]indole-5-sulfonate;hydrate |
| Standard InChI | InChI=1S/C29H32N2O6S2.Na.H2O/c1-28(2)22-18-20(38(32,33)34)14-16-24(22)30(5)26(28)12-10-8-7-9-11-13-27-29(3,4)23-19-21(39(35,36)37)15-17-25(23)31(27)6;;/h7-19H,1-6H3,(H-,32,33,34,35,36,37);;1H2/q;+1;/p-1 |
| SMILES | CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1C=CC=CC=CC=C3C(C4=C(N3C)C=CC(=C4)S(=O)(=O)[O-])(C)C)C)C.O.[Na+] |
| PubChem Compound | 44669638 |
| Last Modified | Nov 11 2021 |
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